Cas no 25474-45-7 (1,2-Benzenediol,4-(1-hydroxypropyl)-)

• Product Name: 1,2-Benzenediol,4-(1-hydroxypropyl)-
• CAS No: 25474-45-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 258632
• PubChem ID: 213092
• Update Time: 2025-04-19

1,2-Benzenediol,4-(1-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(1-hydroxypropyl)-
• 4-(1-hydroxypropyl)benzene-1,2-diol
• SCHEMBL2988507
• 1,2-Benzenediol, 4-(1-hydroxypropyl)-
• 4-Bromopyridine-2-carboxylicacid
• DTXSID50948362
• 4-(1-Hydroxypropyl)-1,2-benzenediol
• 3,4-dihydroxyphenylpropanol
• A5625
• 1,2-Dihydroxy-4-(1-hydroxypropyl)benzene
• 25474-45-7
• BRN 2965806

• Inchi： 1S/C9H12O3/c1-2-7(10)6-3-4-8(11)9(12)5-6/h3-5,7,10-12H,2H2,1H3
• InChI Key： VLWNCJPMUMKUMF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CC

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.256
• Boiling Point: 350.9°C at 760 mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.598
• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes